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Compound of Interest

Compound Name: Hexanoic anhydride

Cat. No.: B150803

For Researchers, Scientists, and Drug Development Professionals

Hexanoic anhydride, also known as caproic anhydride, is a versatile chemical intermediate
with significant applications in organic synthesis, particularly in the pharmaceutical and
materials science sectors. Its utility as an acylating agent makes it a valuable reagent for the
synthesis of esters, amides, and other complex organic molecules. This guide provides an in-
depth overview of its physical and chemical properties, complete with experimental protocols
and visual representations of its chemical behavior.

Physical Properties of Hexanoic Anhydride

Hexanoic anhydride is a clear, colorless to pale yellow oily liquid with a distinctive fatty odor.
[1] It is a combustible, corrosive, and moisture-sensitive compound.[2][3][4] The key physical
properties of hexanoic anhydride are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C12H2203 [3]
Molecular Weight 214.30 g/mol
Appearance .Cleiar colorless to pale yellow
liquid
Melting Point -40 °C
Boiling Point 246-248 °C (at 760 mmHgQ)
Density 0.928 g/mL at 20 °C
Refractive Index (n2°/D) 1.427 - 1.429
Flash Point >110 °C (>230 °F)
Vapor Pressure 0.0263 mmHg at 25 °C
logP (o/w) 3.770 (estimated)
Explosive Limit 0.7% (V)

Solubility Profile

Hexanoic anhydride is soluble in various organic solvents, including ethanol and ether. It is
reported to be soluble in ethanol at a concentration of 1g/10 mL, forming a clear, colorless
solution. Due to its hydrophobic nature, it has limited solubility in water and readily hydrolyzes.

Chemical Properties and Reactivity

The chemical reactivity of hexanoic anhydride is primarily dictated by the electrophilic nature
of its carbonyl carbons, making it an excellent acylating agent. It readily reacts with
nucleophiles such as water, alcohols, and amines.

Hydrolysis

Hexanoic anhydride reacts with water to undergo hydrolysis, yielding two equivalents of
hexanoic acid. This reaction is typically uncatalyzed and proceeds readily upon contact with
moisture, highlighting the need for anhydrous storage and handling conditions.
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Caption: Hydrolysis of Hexanoic Anhydride.

Alcoholysis

In the presence of an alcohol, hexanoic anhydride undergoes alcoholysis to form an ester
and a molecule of hexanoic acid. This reaction is a common method for the synthesis of
hexanoate esters. The reaction is often carried out in the presence of a base, such as pyridine
or a catalytic amount of a strong acid, to facilitate the reaction.
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Caption: Alcoholysis of Hexanoic Anhydride.

Aminolysis

Aminolysis of hexanoic anhydride with a primary or secondary amine yields a hexanamide
and a carboxylate salt. This reaction is a straightforward and efficient method for the formation
of amide bonds.
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Caption: Aminolysis of Hexanoic Anhydride.

Spectroscopic Data

The structural features of hexanoic anhydride can be elucidated using various spectroscopic
techniques.

Infrared (IR) Spectroscopy

The IR spectrum of an acid anhydride is characterized by two distinct carbonyl (C=0)
stretching bands. For hexanoic anhydride, these typically appear around 1820 cm~* and 1750
cm~1. The two bands arise from the symmetric and asymmetric stretching vibrations of the two
carbonyl groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR: The proton NMR spectrum of hexanoic anhydride would show characteristic
signals for the protons on the alkyl chains. The protons on the a-carbon (adjacent to the
carbonyl group) would be the most deshielded, appearing further downfield (around 2.0-2.5

ppm).

e 13C NMR: The carbon NMR spectrum is distinguished by the signal for the carbonyl carbons,
which typically appear in the range of 160-180 ppm. The signals for the carbons in the alkyl
chains would appear at higher field strengths.

Mass Spectrometry

The mass spectrum of hexanoic anhydride would show a molecular ion peak (M+)
corresponding to its molecular weight. Common fragmentation patterns for anhydrides include

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b150803?utm_src=pdf-body-img
https://www.benchchem.com/product/b150803?utm_src=pdf-body
https://www.benchchem.com/product/b150803?utm_src=pdf-body
https://www.benchchem.com/product/b150803?utm_src=pdf-body
https://www.benchchem.com/product/b150803?utm_src=pdf-body
https://www.benchchem.com/product/b150803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

the loss of one of the acyl groups to form an acylium ion, which is often a prominent peak in the

spectrum.

Experimental Protocols

Detailed and standardized experimental procedures are crucial for obtaining reliable data on

the physical properties of chemical compounds.

Determination of Boiling Point (ASTM D1078)

This protocol outlines the standard test method for determining the distillation range of volatile

organic liquids.

Apparatus:

Distillation flask

Condenser

Receiver

Thermometer calibrated for total immersion

Heating mantle or other suitable heat source

Procedure:

Measure 100 mL of the hexanoic anhydride sample into the distillation flask.
Add a few boiling chips to the flask to ensure smooth boiling.

Assemble the distillation apparatus, ensuring all connections are secure. The thermometer
bulb should be positioned correctly in the neck of the flask, just below the side arm leading to
the condenser.

Begin heating the flask. Adjust the heating rate so that the first drop of distillate is collected in
the receiver within 5 to 10 minutes.
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Record the temperature at which the first drop of distillate falls into the receiver as the initial
boiling point.

Continue the distillation at a rate of 4 to 5 mL per minute.

Record the temperature at regular intervals as the distillation progresses.

The final boiling point is the maximum temperature observed during the distillation.

Determination of Density (ISO 2811)

This protocol describes the determination of the density of a liquid using a pychometer.
Apparatus:

e Pycnometer (a glass flask with a precise volume)

¢ Analytical balance (accurate to 0.1 mg)

o Constant temperature water bath

Procedure:

e Thoroughly clean and dry the pycnometer.

e Determine and record the mass of the empty, dry pycnometer.

« Fill the pycnometer with distilled water and place it in the constant temperature water bath
set at 20 °C until it reaches thermal equilibrium.

o Carefully remove any excess water from the capillary of the stopper and dry the outside of
the pycnometer.

o Weigh the pycnometer filled with water and record the mass.
o Empty and dry the pycnometer.

« Fill the pycnometer with hexanoic anhydride and equilibrate it in the water bath at 20 °C.
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e Dry the outside of the pycnometer and weigh it.

» The density of the hexanoic anhydride is calculated using the following formula: Density =
(mass of hexanoic anhydride) / (volume of pycnometer) where the volume of the
pycnometer is determined from the mass of the water it holds and the known density of

water at 20 °C.

Synthesis of Hexanoic Anhydride

A common laboratory-scale synthesis of hexanoic anhydride involves the dehydration of

hexanoic acid.

Reactants

Hexanoic Acid Dehydrating Agent (e.g., Acetic Anhydride)

Reaction

Heat Reaction Mixture

Purification

Fractional Distillation

:

Collect Hexanoic Anhydride Fraction
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Caption: General workflow for the synthesis of hexanoic anhydride.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b150803?utm_src=pdf-body
https://www.benchchem.com/product/b150803?utm_src=pdf-body
https://www.benchchem.com/product/b150803?utm_src=pdf-body
https://www.benchchem.com/product/b150803?utm_src=pdf-body
https://www.benchchem.com/product/b150803?utm_src=pdf-body-img
https://www.benchchem.com/product/b150803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Research and Drug Development

Hexanoic anhydride serves as a key building block in the synthesis of a variety of organic
compounds. Its applications include:

o Pharmaceutical Synthesis: It is used as a reactant for the green synthesis of esters of
antiviral drugs like acyclovir, which can enhance their bioavailability. It is also a reactant in
the total synthesis of complex natural products such as acremomannolipin A.

» Materials Science: Hexanoic anhydride is employed in the preparation of hexanoyl-
modified chitosan nanoparticles and chitosan-based polymeric surfactants through N-
acylation. These materials have potential applications in drug delivery, coatings, and water
treatment.

o Organic Synthesis: It is widely used as a general-purpose acylating agent for the introduction
of the hexanoyl group into various molecules.

Safety and Handling

Hexanoic anhydride is classified as a corrosive substance that can cause severe skin burns
and eye damage. It is also moisture-sensitive and should be stored in a cool, dry, and well-
ventilated area in tightly sealed containers. When handling this chemical, appropriate personal
protective equipment, including gloves, safety goggles, and a lab coat, should be worn. In case
of contact with skin or eyes, rinse immediately with plenty of water and seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical and
Chemical Properties of Hexanoic Anhydride]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b150803#what-are-the-physical-and-chemical-
properties-of-hexanoic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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